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Compound of Interest

Compound Name: 4-Allylbenzaldehyde
CAS No.: 77785-94-5
Cat. No.: B1660513

Get Quote

Technical Monograph: 4-Allylbenzaldehyde

CAS Registry Number: 25444-66-2 (primary), 77785-94-5 (related citations) Synonyms:p-
Allylbenzaldehyde; 4-(2-Propenyl)benzaldehyde; 4-(Prop-2-en-1-yl)benzaldehyde Molecular
Formula: C10H100 Molecular Weight: 146.19 g/mol

Part 1: Executive Summary & Physicochemical
Profile

4-Allylbenzaldehyde is a bifunctional aromatic building block characterized by two distinct
reactive centers: an electrophilic formyl group (aldehyde) and a nucleophilic allylic alkene. Its
utility in drug discovery stems from its ability to serve as a "lynchpin” scaffold—allowing
divergent synthesis at either the carbonyl (e.g., reductive amination, Wittig olefination) or the
alkene (e.g., olefin metathesis, hydroboration).

Due to the presence of the aldehyde moiety, this compound is air-sensitive (susceptible to
autoxidation to 4-allylbenzoic acid) and requires rigorous exclusion of oxygen during storage
and handling.
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Physicochemical Data Table

Property Value | Description Source/Note
Physical State Liquid @25°C
Color Colorless to pale yellow Darkens upon oxidation

Est.[1][2] based on p-

Boiling Point 220-225 °C (Predicted) ]
Allylanisole (216°C)

Density 1.058 g/mL Predicted

N Soluble in DCM, THF, EtOAc; ) N ]
Solubility ) Lipophilic profile
Insoluble in Water

Flash Point > 95 °C (Closed Cup) Class 11IB Combustible Liquid

Refractive Index ~1.54-1.56 Aromatic conjugation

Part 2: Hazard Identification & Toxicology (GHS)[3]

As a fine chemical intermediate, specific toxicological endpoints (LD50) may not be established
in public databases. The following classification is derived from Structure-Activity Relationship
(SAR) analysis of structural analogs (Benzaldehyde, 4-Allylanisole).

GHS Classification (Predicted)

o Skin Corrosion/Irritation: Category 2 (H315)
» Serious Eye Damage/Eye Irritation: Category 2A (H319)
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

o Skin Sensitization: Category 1 (H317) — High Probability due to aldehyde moiety.

Risk Assessment Logic

The following decision tree illustrates the safety logic for handling 4-Allylbenzaldehyde,
prioritizing the "Sensitizer" and "Oxidation" risks.
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Figure 1: Risk assessment workflow emphasizing respiratory protection and oxidation
prevention.

Part 3: Handling, Storage, & Stability Protocols
The Core Challenge: Autoxidation
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Like most aromatic aldehydes, 4-Allylbenzaldehyde oxidizes rapidly in air. The allyl group
adds a secondary risk of radical polymerization or isomerization if exposed to light or radical
initiators.

Stability Rule:

Protocol 1: Inert Atmosphere Handling (Schlenk
Technique)

Objective: Transfer liquid 4-Allylbenzaldehyde without introducing atmospheric oxygen.

o Preparation: Flame-dry all glassware (flasks, syringes) under vacuum and backfill with dry
Nitrogen or Argon (

) three times.

o Septum Integrity: Ensure the source bottle is sealed with a fresh PTFE-faced silicone
septum.

o Pressure Equalization: Insert a nitrogen bleed needle into the source bottle before
withdrawing liquid to prevent vacuum formation.

o Transfer: Use a gas-tight syringe (Hamilton type) or a cannula for larger volumes.

e Quenching: Any residue on needle tips should be quenched in a beaker of dilute NaOH
(neutralizes potential acid formation) before disposal.

Protocol 2: Storage

o Temperature: 2—-8 °C (Refrigerated).

o Atmosphere: Store under Argon. Argon is heavier than air and provides a better "blanket" for
the liquid surface than Nitrogen.

o Container: Amber glass vials (UV protection) with Teflon-lined caps.
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Figure 2: Critical storage workflow to prevent autoxidation and degradation.

Part 4: Synthetic Utility in Drug Development

4-Allylbenzaldehyde is a versatile "lynchpin” in medicinal chemistry. The following protocol
demonstrates a standard application: Suzuki-Miyaura Coupling to generate the scaffold,
followed by reductive amination.

Synthetic Route: Generation of 4-Allylbenzaldehyde

If the compound is not commercially available, it is best synthesized via Stille Coupling or
Suzuki Coupling to preserve the aldehyde functionality.

Reaction:4-Bromobenzaldehyde + Allyltributylstannane

4-Allylbenzaldehyde

Step-by-Step Synthesis Protocol
o Setup: Charge a flame-dried Schlenk flask with 4-bromobenzaldehyde (1.0 eq) and

(0.05 eq) under Argon.

e Solvent: Add anhydrous Toluene (degassed).
» Reagent: Add Allyltributylstannane (1.1 eq) via syringe.
o Reflux: Heat to 100°C for 12—16 hours. Monitor by TLC (System: Hexane/EtOAc 9:1).

o Workup: Cool to RT. Quench with aqueous KF (Potassium Fluoride) to precipitate tin
residues. Filter through Celite.
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 Purification: Flash column chromatography (Silica gel). Note: Aldehydes can streak on silica;
use 1% Et3N if necessary to buffer.

Data Visualization: Reaction Scope

The diagram below illustrates the divergent synthesis potential of 4-Allylbenzaldehyde.
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R-NH2 / NaBH(OAC)3

Figure 3: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Part 5: Emergency Response & Waste Management
First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes.[3][4] Remove contact lenses.[3][4]
[5] Seek medical attention (Aldehydes can cause corneal damage).

o Skin Contact: Wash with soap and water.[3][4][5] If sensitization (redness/itching) occurs,
discontinue work with the compound permanently.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Control

o Evacuate: Remove ignition sources.

o Absorb: Use vermiculite or sand. Do not use combustible materials (sawdust) as aldehydes
have a flash point.
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» Neutralize: Wash the spill area with a dilute bisulfite solution (forms a water-soluble adduct
with the aldehyde).

Waste Disposal[5]

o Category: Organic Solvents (Non-Halogenated).

» Note: Do not mix with strong oxidizers (Nitric acid, Peroxides) in the waste stream to avoid
exothermic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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